Cas no 26767-04-4 (2-(3-Iodophenyl)-2-oxoacetic acid)

• Product Name: 2-(3-Iodophenyl)-2-oxoacetic acid
• CAS No: 26767-04-4
• MF: C₈H₅IO₃
• MW: 276.027974843979
• CID: 4794008
• Update Time: 2025-11-01

2-(3-Iodophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodophenyl)-2-oxoacetic acid
• IC=1C=C(C=CC1)C(C(=O)O)=O

• Inchi： 1S/C8H5IO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4H,(H,11,12)
• InChI Key： SXJSICIFYMGOFE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(C(=O)O)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3
• Topological Polar Surface Area: 54.4

Additional information on 2-(3-Iodophenyl)-2-oxoacetic acid

Comprehensive Guide to 2-(3-Iodophenyl)-2-oxoacetic acid (CAS No. 26767-04-4): Properties, Applications, and Market Insights

2-(3-Iodophenyl)-2-oxoacetic acid (CAS No. 26767-04-4) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This iodophenyl derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the oxoacetic acid moiety and 3-iodophenyl group, make it a versatile building block in medicinal chemistry.

The growing interest in 2-(3-Iodophenyl)-2-oxoacetic acid is driven by its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers frequently search for "2-(3-Iodophenyl)-2-oxoacetic acid synthesis" and "26767-04-4 applications," reflecting the compound's importance in modern organic synthesis. Recent studies have explored its potential in creating novel therapeutic agents, aligning with current trends in personalized medicine and targeted drug delivery systems.

From a chemical perspective, 2-(3-Iodophenyl)-2-oxoacetic acid exhibits interesting properties that warrant attention. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular structure features both aromatic and carbonyl functionalities, which contribute to its reactivity in various chemical transformations. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for quality control and characterization purposes.

The pharmaceutical industry has shown increasing demand for high-purity 2-(3-Iodophenyl)-2-oxoacetic acid, particularly for research into metabolic disorders and neurological conditions. Current market analysis reveals that suppliers are focusing on improving production scalability to meet the needs of drug development programs. Questions like "where to buy 26767-04-4" and "2-(3-Iodophenyl)-2-oxoacetic acid price" are among the most frequent queries in professional chemical databases, indicating strong commercial interest.

In synthetic applications, 2-(3-Iodophenyl)-2-oxoacetic acid serves as a precursor for more complex molecular architectures. Its iodo substituent offers opportunities for further functionalization through cross-coupling reactions, making it valuable in palladium-catalyzed transformations. The compound's oxoacetic acid group can participate in condensation reactions, enabling the construction of heterocyclic systems that are prevalent in many pharmaceutical compounds.

Quality specifications for 2-(3-Iodophenyl)-2-oxoacetic acid typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Analytical certificates often include data from mass spectrometry and elemental analysis to verify structural integrity. Storage recommendations generally suggest keeping the material in cool, dry conditions away from light to maintain stability over extended periods.

Recent scientific literature highlights innovative uses of 2-(3-Iodophenyl)-2-oxoacetic acid in materials science, particularly in the development of organic semiconductors and photoactive compounds. These emerging applications align with global trends in sustainable technology and renewable energy solutions. Researchers investigating "iodophenyl compounds for optoelectronics" are increasingly referencing this chemical entity in their work.

From a regulatory standpoint, 2-(3-Iodophenyl)-2-oxoacetic acid is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, proper laboratory safety protocols should always be followed when handling this material. The compound's Material Safety Data Sheet (MSDS) provides comprehensive guidance on appropriate personal protective equipment and handling procedures.

The future outlook for 2-(3-Iodophenyl)-2-oxoacetic acid appears promising, with potential applications expanding beyond traditional pharmaceutical uses. As synthetic methodologies advance and new therapeutic targets emerge, this compound is likely to maintain its position as a valuable tool in chemical research and development. Ongoing studies investigating its role in bioconjugation chemistry and proteomics applications may further enhance its scientific importance in coming years.